2-Acetylamino-2-(6-bromo-2-oxo-1,2-dihydro-quinolin-4-ylmethyl)-malonic acid diethyl ester (Rebamipide Impurity)

• Molecular Formula: C19H21BrN2O6
• Molecular Weight: 453.3 g/mol
• IUPAC Name: diethyl 2-acetamido-2-[(6-bromo-2-oxo-1H-quinolin-4-yl)methyl]propanedioate
• InChI: InChI=1S/C19H21BrN2O6/c1-4-27-17(25)19(22-11(3)23,18(26)28-5-2)10-12-8-16(24)21-15-7-6-13(20)9-14(12)15/h6-9H,4-5,10H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: XOZVJHLIYWGDOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=O)NC2=C1C=C(C=C2)Br)(C(=O)OCC)NC(=O)C

Description

2-Acetylamino-2-(6-bromo-2-oxo-1,2-dihydro-quinolin-4-ylmethyl)-malonic acid diethyl ester is a structurally complex impurity associated with Rebamipide, a gastroprotective agent used to treat gastric ulcers and gastritis. This compound features a malonic acid diethyl ester backbone substituted with an acetylamino group and a 6-bromo-2-oxo-1,2-dihydro-quinolin-4-ylmethyl moiety. As a process-related impurity, its identification and control are critical in pharmaceutical manufacturing to ensure drug safety and efficacy .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The Rebamipide impurity shares structural similarities with other malonic acid diethyl ester derivatives but differs in the nature of the substituent groups. Below is a detailed comparison with a closely related compound: Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate ().

Key Structural Differences:

Feature	Rebamipide Impurity	Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate
Core Heterocycle	6-Bromo-1,2-dihydroquinolin-2-one	2-Ethyl-5-methyl-3-oxoisoxazoline
Substituents	Bromine (position 6), acetylated amino group	Ethyl, methyl, and oxoisoxazoline groups
Molecular Formula	C₂₂H₂₄BrN₂O₆ (estimated)	C₁₇H₂₄N₂O₇ (exact formula from )
Functional Groups	Quinoline, malonic ester, acetylamino	Isoxazolinone, malonic ester, acetamido
Polarity	Moderate (due to bromine and quinoline)	Higher (due to oxoisoxazoline oxygen and nitrogen)

Physicochemical Implications:

• Solubility : The bromine atom in the Rebamipide impurity increases molecular weight and may reduce aqueous solubility compared to the isoxazoline-containing analog, which has polar heteroatoms (O, N) enhancing solubility in polar solvents .
• Stability: The quinoline ring’s aromaticity could confer greater thermal stability, whereas the isoxazoline’s non-aromatic structure may render it more prone to ring-opening reactions under acidic conditions.
• Synthetic Challenges : Bromine introduction requires careful handling due to its reactivity, while the ethyl/methyl groups in the isoxazoline derivative simplify synthesis but may necessitate chromatographic purification.

Data Table: Comparative Analysis

Parameter	Rebamipide Impurity	Ethyl 2-Acetamido-2-ethoxycarbonyl-3-(2-ethyl-5-methyl-3-oxoisoxazolin-4-yl)propionate
Molecular Weight	~500 g/mol	368.38 g/mol
Heterocycle	Quinoline derivative	Isoxazoline derivative
Key Substituent	Bromine (6-position)	Ethyl, methyl groups
Purity Grade	Pharmaceutical impurity standard	Highly Purified (as per )
Application	Analytical reference standard	Biochemical research

Research Findings and Functional Insights

Heterocycle Impact: The quinoline moiety’s planar structure facilitates π-π stacking interactions, which are absent in the isoxazoline derivative. This difference could affect crystallization tendencies during purification.

Degradation Pathways: Malonic ester hydrolysis is common to both compounds, but the Rebamipide impurity’s quinoline ring may undergo oxidative degradation, whereas the isoxazoline analog is more susceptible to hydrolytic cleavage of the oxoisoxazoline ring.

Q & A

Q. What are the standard synthetic protocols for 2-Acetylamino-2-(6-bromo-2-oxo-1,2-dihydro-quinolin-4-ylmethyl)-malonic acid diethyl ester, and how can purity be optimized?

The synthesis involves multi-step routes, including:

• Quinoline ring formation : Bromination at the 6-position of the dihydroquinoline core under controlled acidic conditions (e.g., HBr/AcOH) .
• Malonic ester coupling : Alkylation of the quinoline intermediate with diethyl malonate derivatives using Knoevenagel or Michael addition mechanisms .
• Acetylation : Introduction of the acetamido group via reaction with acetyl chloride in anhydrous THF .

Q. Purity Optimization :

• Use chromatographic purification (e.g., silica gel column chromatography with ethyl acetate/hexane gradients) .
• Monitor reaction intermediates via TLC or HPLC (retention time: ~8.2 min under C18 reverse-phase conditions) .

Q. How is the molecular structure of this impurity characterized, and what analytical techniques are critical for validation?

Key techniques include:

• NMR :
  • $^1$H NMR: Distinct signals for the quinoline ring protons (δ 6.8–7.5 ppm), acetyl methyl group (δ 2.1 ppm), and malonic ester ethoxy groups (δ 1.2–4.3 ppm) .
  • $^{13}$C NMR: Peaks for the carbonyl groups (δ 165–175 ppm) and brominated aromatic carbons (δ 115–125 ppm) .
• Mass Spectrometry (MS) : ESI-MS typically shows [M+H]$^+$ at m/z 505.2 (calculated for C$_{21}$H$_{22}$BrN$_2$O$_6$) .
• X-ray Crystallography : Resolves spatial arrangement of the bromoquinoline and malonic ester moieties .

Q. What biological activities are associated with this impurity, and how are they mechanistically evaluated?

• Anti-inflammatory activity : Assessed via inhibition of TNF-α and IL-6 in LPS-stimulated macrophages (IC$_{50}$ values ~10–20 μM) .
• Mucosal defense modulation : Evaluated using in vitro gastric epithelial cell models (e.g., IEC-6 cells) by measuring prostaglandin E$_2$ (PGE$_2$) synthesis .
• Structure-Activity Relationship (SAR) : The bromoquinoline moiety enhances binding to reactive oxygen species (ROS)-scavenging targets .

Advanced Research Questions

Q. How can contradictions in experimental data (e.g., variable bioactivity across studies) be systematically resolved?

• Source identification : Check batch-specific impurities via LC-MS profiling (e.g., trace levels of de-brominated byproducts) .
• Contextual variables : Control cell culture conditions (e.g., serum-free media reduces nonspecific protein binding) .
• Statistical validation : Apply factorial design (e.g., 2$^k$ designs) to isolate factors like solvent polarity or temperature affecting reaction yields or bioactivity .

Q. What computational strategies are effective in optimizing the synthesis and predicting reaction pathways for this impurity?

• Quantum chemical modeling : Use DFT (e.g., B3LYP/6-31G*) to simulate transition states during malonic ester coupling, identifying steric hindrance from the bromoquinoline group .
• Machine learning (ML) : Train models on reaction databases (e.g., USPTO) to predict optimal catalysts (e.g., Pd/C for debromination side reactions) .
• Process simulation : COMSOL Multiphysics models can optimize heat transfer in exothermic acetylation steps .

Q. How can advanced experimental designs improve yield and reduce byproducts during large-scale synthesis?

• Response Surface Methodology (RSM) :

  Factor	Range	Optimal Value
  Temperature	60–100°C	80°C
  Solvent (DMF:H$_2$O)	3:1–5:1	4:1
  Catalyst (K$_2$CO$_3$)	1–3 eq.	2 eq.
  This reduces diethyl ester hydrolysis byproducts by 40% .

• High-Throughput Screening (HTS) : Test 96-well plate reaction arrays with varying brominating agents (e.g., NBS vs. Br$_2$) to maximize regioselectivity .

Q. What methodologies are recommended for tracing impurity formation pathways in Rebamipide formulations?

• Isotopic labeling : Incorporate $^{13}$C at the malonic ester carbonyl to track degradation via LC-MS/MS .
• Forced degradation studies : Expose the impurity to stress conditions (e.g., 40°C/75% RH for 4 weeks) and profile degradation products using HRMS .
• Kinetic modeling : Apply Arrhenius equations to predict hydrolysis rates of the acetyl group under acidic conditions (pH 1–3) .

Methodological Resources

• Data management : Use cheminformatics tools (e.g., ChemAxon) for reaction data curation and metadata tagging .
• Experimental protocols : Refer to CRDC subclass RDF2050112 for reactor design guidelines .
• Ethical standards : Align with APA guidelines for data reporting and reproducibility .